4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine

• IUPAC Name: 4-[4-[4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C17H24N6O2/c1-14-15(12-19-25-14)13-21-4-6-22(7-5-21)16-2-3-18-17(20-16)23-8-10-24-11-9-23/h2-3,12H,4-11,13H2,1H3
• InChI Key: DEONOQGPCLWIDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CN2CCN(CC2)C3=NC(=NC=C3)N4CCOCC4
• Molecular Formula: C17H24N6O2
• Molecular Weight: 344.4 g/mol

Description

The compound “4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine” is a complex organic molecule. It contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. Oxazole derivatives have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups including an oxazole ring, a piperazine ring, and a pyrimidine ring. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Oxazole derivatives are known to participate in a variety of reactions due to the presence of heteroatoms (nitrogen and oxygen) in the oxazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Oxazoles are generally stable compounds with a boiling point of 69 °C.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activities, and assessment of its safety and potential applications in medicinal chemistry.

Mechanism of Action

Target of Action

The primary target of this compound is Glutathione Peroxidase 4 (GPX4) . GPX4 is an important selenoenzyme that protects cells from ferroptosis, a form of regulated cell death caused by iron-catalyzed formation of free radicals from lipid peroxides .

Mode of Action

The compound interacts with GPX4, inhibiting its function . This inhibition leads to an increase in lipid peroxides, which in turn triggers ferroptosis, a form of regulated cell death . The compound is selectively synthetic lethal to HRAS expressing cells compared to isogenic non-HRAS cells .

Biochemical Pathways

The compound affects the biochemical pathway involving GPX4 and lipid peroxides . By inhibiting GPX4, the compound disrupts the normal functioning of this pathway, leading to an increase in lipid peroxides and triggering ferroptosis .

Result of Action

The result of the compound’s action is the selective induction of ferroptosis in certain cancer cell lines . This includes treatment-resistant cancer cell lines exhibiting a high mesenchymal state .